![molecular formula C14H18N2O4 B2649689 Ethyl 3-nitro-4-(piperidin-1-yl)benzoate CAS No. 71254-72-3](/img/structure/B2649689.png)
Ethyl 3-nitro-4-(piperidin-1-yl)benzoate
Overview
Description
Ethyl 3-nitro-4-(piperidin-1-yl)benzoate is a synthetic compound. It has the molecular formula C14H18N2O4 and a molecular weight of 278.3 .
Synthesis Analysis
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . The current review summarizes recent scientific literature on intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzoate group attached to a nitro group and a piperidin-1-yl group .
Chemical Reactions Analysis
Piperidines undergo various intra- and intermolecular reactions to form various derivatives . These reactions include hydrogenation, cyclization, cycloaddition, annulation, and amination .
Scientific Research Applications
Catalysis and Pharmaceutical Intermediates
One of the key applications involves the use of basic carbons as catalysts for the condensation of various benzaldehydes with ethyl cyanoacetate, leading to the production of 1,4-dihydropyridine derivatives. These derivatives have significant applications as pharmaceuticals, particularly as calcium channel blockers. The study demonstrates high activity and selectivity in solvent-free conditions, highlighting a green and clean method for preparing medical intermediates (Perozo-Rondón et al., 2006).
Material Science and Electrochemical Applications
Ethyl 3-nitro-4-(piperidin-1-yl)benzoate is also pivotal in synthesizing novel monomers for electrochemical and electrochromic applications. The introduction of different acceptor groups and copolymerization techniques lead to materials that exhibit significant optical contrasts and switching times, potentially useful for developing new electrochromic devices (Hu et al., 2013).
Synthesis of Protected Amino Acids
The compound plays a role in synthesizing orthogonally protected amino acids, valuable for developing edeine analogs. This demonstrates the compound's utility in synthesizing complex molecules for biochemical research, showcasing its versatility in organic synthesis (Czajgucki et al., 2003).
Asymmetric Synthesis
Further research highlights its use in enantioselective synthesis methodologies, such as the tandem Michael reaction approach to synthesizing non-natural compounds. This demonstrates the compound's utility in creating chiral centers, essential for developing pharmaceuticals (Barco et al., 1994).
Chiral Building Blocks for Alkaloid Synthesis
The compound is utilized in the asymmetric intramolecular Michael reaction of acyclic compounds, yielding chiral building blocks for alkaloid synthesis. This underscores its importance in synthesizing bioactive natural products and pharmaceuticals (Hirai et al., 1992).
properties
IUPAC Name |
ethyl 3-nitro-4-piperidin-1-ylbenzoate | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H18N2O4/c1-2-20-14(17)11-6-7-12(13(10-11)16(18)19)15-8-4-3-5-9-15/h6-7,10H,2-5,8-9H2,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QFWSUBNSUPFIPF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=CC(=C(C=C1)N2CCCCC2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H18N2O4 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods I
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Synthesis routes and methods II
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